Cas no 93964-05-7 (3-Nonanol, 3-methyl-,3-formate)

• Product name: 3-Nonanol, 3-methyl-,3-formate
• CAS No: 93964-05-7
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 804259
• PubChem ID: 16205902

3-Nonanol, 3-methyl-,3-formate Chemical and Physical Properties

Names and Identifiers

• 3-Nonanol, 3-methyl-,3-formate
• 1-ethyl-1-methylheptyl formate
• 3-methylnonan-3-yl formate
• EINECS 300-852-6
• NS00064797
• 93964-05-7
• DTXSID20916831

• Inchi： InChI=1S/C11H22O2/c1-4-6-7-8-9-11(3,5-2)13-10-12/h10H,4-9H2,1-3H3
• InChI Key： ZARHEEPZMZOKBS-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)(CC)OC=O

Computed Properties

• Exact Mass: 186.16198
• Monoisotopic Mass: 186.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.2

Experimental Properties

• Density: 0.87
• Boiling Point: 214.2°Cat760mmHg
• Flash Point: 82.9°C
• Refractive Index: 1.425